![molecular formula C16H16ClNO3S B7680377 4-chloro-N-(2,3-dimethylphenyl)-3-methylsulfonylbenzamide](/img/structure/B7680377.png)
4-chloro-N-(2,3-dimethylphenyl)-3-methylsulfonylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-N-(2,3-dimethylphenyl)-3-methylsulfonylbenzamide, also known as MK-677, is a non-peptide growth hormone secretagogue that stimulates the release of growth hormone in the body. It has gained significant attention in scientific research due to its potential therapeutic applications in various medical conditions.
Mechanism of Action
4-chloro-N-(2,3-dimethylphenyl)-3-methylsulfonylbenzamide acts as a selective agonist of the ghrelin receptor, which is responsible for the release of growth hormone in the body. It stimulates the pituitary gland to release growth hormone, leading to an increase in insulin-like growth factor-1 (IGF-1) levels in the body.
Biochemical and Physiological Effects:
The increase in growth hormone and IGF-1 levels in the body leads to various biochemical and physiological effects, including increased muscle mass and bone density, improved metabolism, and enhanced immune function. It also promotes the growth and repair of various tissues in the body.
Advantages and Limitations for Lab Experiments
4-chloro-N-(2,3-dimethylphenyl)-3-methylsulfonylbenzamide has several advantages for use in lab experiments, including its ability to stimulate the release of growth hormone without the need for injections. However, it also has limitations, including its relatively short half-life and potential for causing adverse effects in high doses.
Future Directions
There are several future directions for research on 4-chloro-N-(2,3-dimethylphenyl)-3-methylsulfonylbenzamide, including its potential use in the treatment of various medical conditions, such as Alzheimer's disease and sarcopenia. Further studies are also needed to determine the optimal dosing and administration of this compound for maximum efficacy and safety. Additionally, research on the long-term effects of this compound on various physiological systems is needed to fully understand its potential benefits and risks.
Synthesis Methods
4-chloro-N-(2,3-dimethylphenyl)-3-methylsulfonylbenzamide can be synthesized through a multistep process involving the reaction of 4-chlorobenzoic acid with 2,3-dimethylphenylamine, followed by the reaction with methylsulfonyl chloride. The final product is obtained through purification and isolation techniques.
Scientific Research Applications
4-chloro-N-(2,3-dimethylphenyl)-3-methylsulfonylbenzamide has been extensively studied for its potential therapeutic applications in various medical conditions, including growth hormone deficiency, osteoporosis, and muscle wasting. It has also been shown to improve cognitive function and sleep quality in elderly individuals.
Properties
IUPAC Name |
4-chloro-N-(2,3-dimethylphenyl)-3-methylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClNO3S/c1-10-5-4-6-14(11(10)2)18-16(19)12-7-8-13(17)15(9-12)22(3,20)21/h4-9H,1-3H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYTZJYIFCJIYHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)C2=CC(=C(C=C2)Cl)S(=O)(=O)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.